Cas no 118270-18-1 (4-(6-chloro-5-methyl-3-pyridazinyl)-Benzenamine)

• Product Name: 4-(6-chloro-5-methyl-3-pyridazinyl)-Benzenamine
• CAS No: 118270-18-1
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 1100811
• PubChem ID: 14450239
• Update Time: 2025-04-20

4-(6-chloro-5-methyl-3-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-5-methyl-3-pyridazinyl)-Benzenamine
• DTXSID601248601
• 118270-18-1
• 4-(6-Chloro-5-methyl-3-pyridazinyl)benzenamine

• Inchi： 1S/C11H10ClN3/c1-7-6-10(14-15-11(7)12)8-2-4-9(13)5-3-8/h2-6H,13H2,1H3
• InChI Key： LOFIPSGCMYYRKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C2C=CC(=CC=2)N)N=N1

Computed Properties

• Exact Mass: 219.0563250g/mol
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų